Cas no 863500-26-9 (N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863500-26-9
• MF: C₂₁H₂₀N₆O₂S
• MW: 420.487502098084
• CID: 6278551
• PubChem ID: 18554554
• Update Time: 2025-07-31

N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-((3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• 863500-26-9
• AKOS024596636
• F0682-1140
• N-(3,5-dimethylphenyl)-2-{[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• N-(3,5-dimethylphenyl)-2-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide

• Inchi： 1S/C21H20N6O2S/c1-13-8-14(2)10-15(9-13)24-18(28)11-30-21-19-20(22-12-23-21)27(26-25-19)16-4-6-17(29-3)7-5-16/h4-10,12H,11H2,1-3H3,(H,24,28)
• InChI Key： SGSPDMPTPJCJKP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=C2C(=NC=N1)N(C1C=CC(=CC=1)OC)N=N2

Computed Properties

• Exact Mass: 420.13684508g/mol
• Monoisotopic Mass: 420.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Introduction to N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863500-26-9)

N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 863500-26-9, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of aromatic rings, heterocyclic scaffolds, and functional groups such as sulfanyl and amide moieties suggests a high potential for biological activity and interaction with biological targets.

The structural composition of this compound is particularly noteworthy due to its intricate arrangement of atoms. The 3,5-dimethylphenyl group contributes to the lipophilicity and electronic properties of the molecule, while the 4-methoxyphenyl moiety introduces a hydroxyl group that can participate in hydrogen bonding interactions. The core structure, 3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl, is a fused heterocycle that has been extensively studied for its potential in drug discovery. This scaffold is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties.

In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide aligns well with this trend due to its multifaceted structural features. The sulfanyl group and the amide functionality provide opportunities for interaction with various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the complex heterocyclic core efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form the key carbon-carbon bonds within the triazolopyrimidine scaffold. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at critical sites.

The pharmacological evaluation of N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide has revealed intriguing biological profiles. Preclinical studies have demonstrated its potential in modulating key cellular pathways associated with diseases such as cancer and inflammation. The compound has shown selective inhibition of certain enzymes that are overexpressed in tumor cells, suggesting its therapeutic efficacy in oncology applications. Furthermore, its interaction with inflammatory pathways has highlighted its potential as an anti-inflammatory agent.

The molecular modeling studies have provided valuable insights into the binding mode of this compound with its target proteins. Computational simulations have helped identify key interactions between the pharmacophoric groups and the binding pockets of enzymes and receptors. These insights have guided the optimization of the molecular structure to enhance binding affinity and selectivity. The integration of virtual screening techniques with experimental validation has accelerated the drug discovery process significantly.

The development of novel drug candidates often involves rigorous safety and efficacy testing before they can be translated into clinical applications. N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide has undergone extensive in vitro and in vivo testing to assess its pharmacokinetic properties and potential side effects. These studies have provided critical data on its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. The compound has demonstrated favorable pharmacokinetic properties in animal models, suggesting its potential for further clinical development.

The future prospects for N-(3,5-dimethylphenyl)-2-{3-(4-methoxyphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide are promising given its unique structural features and biological activity. Ongoing research aims to further optimize its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.

In conclusion，N-(CAS No.863500- 269N- (35dimethylphenylanduct named) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications。The intricate structural design，combined with promising pharmacological properties，positions it as a valuable candidate for further exploration in drug discovery。As research continues，this compound is expected to contribute significantly to the development of novel treatments for various diseases。